Cas no 74449-50-6 (9-Octadecenoic acid,12-hydroxy-, iron(3+) salt (3:1), (9Z,12R)-)

• Product Name: 9-Octadecenoic acid,12-hydroxy-, iron(3+) salt (3:1), (9Z,12R)-
• CAS No: 74449-50-6
• MF: C₁₆₂H₂₉₇FeO₂₇
• MW: 2732.92043757439
• CID: 572665
• PubChem ID: 91800252
• Update Time: 2025-04-19

9-Octadecenoic acid,12-hydroxy-, iron(3+) salt (3:1), (9Z,12R)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, iron(3+) salt (3:1), (9Z,12R)-
• iron triricinoleate
• ferric (Z,12R)-12-hydroxyoctadec-9-enoate
• Ferric ricinoleate
• EINECS 277-877-3
• Iron(III) Triricinolate
• UNII-300Y3379NA
• Q27255882
• TRIS((9Z,12R)-12-HYDROXY-9-OCTADECENOIC ACID)IRON(III) SALT
• 9-OCTADECENOIC ACID, 12-HYDROXY-, IRON(3+) SALT (3:1), (9Z,12R)-
• 74449-50-6
• J349.403I
• FERRIC RICINOLEATE, (-)-
• 300Y3379NA
• IRON(3+) TRIS((9Z,12R)-12-HYDROXY-9-OCTADECENOATE)

• Inchi： 1S/9C18H34O3.Fe/c9*1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h9*9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21);/q;;;;;;;;;+3/p-9/b9*12-9-;/t9*17-;/m111111111./s1
• InChI Key： UPGCJBOCBAULED-AVNKZVKCSA-E
• SMILES： [Fe+3].O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC.O[C@@H](C/C=C\CCCCCCCC(=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 947.664
• Monoisotopic Mass: 947.664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 64
• Rotatable Bond Count: 42
• Complexity: 256
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181A^2